Cas no 1111120-40-1 (5-(3-chloro-5-fluorophenyl)-2-hydroxybenzaldehyde)
5-(3-chloro-5-fluorophenyl)-2-hydroxybenzaldehyde Chemical and Physical Properties
Names and Identifiers
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- 5-(3-chloro-5-fluorophenyl)-2-hydroxybenzaldehyde
- 3'-Chloro-5'-fluoro-4-hydroxy[1,1'-biphenyl]-3-carbaldehyde
- MFCD11870954
- 4-(3-CHLORO-5-FLUOROPHENYL)-2-FORMYLPHENOL
- DTXSID90685209
- 4-(3-Chloro-5-fluorophenyl)-2-formylphenol, 95%
- 1111120-40-1
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- MDL: MFCD11870954
- Inchi: 1S/C13H8ClFO2/c14-11-4-9(5-12(15)6-11)8-1-2-13(17)10(3-8)7-16/h1-7,17H
- InChI Key: QSGJIYNZJIIZPT-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CC(=C1)C1C=CC(=C(C=O)C=1)O)F
Computed Properties
- Exact Mass: 250.0196853g/mol
- Monoisotopic Mass: 250.0196853g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 37.3Ų
5-(3-chloro-5-fluorophenyl)-2-hydroxybenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB320887-5 g |
4-(3-Chloro-5-fluorophenyl)-2-formylphenol, 95%; . |
1111120-40-1 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB320887-5g |
4-(3-Chloro-5-fluorophenyl)-2-formylphenol, 95%; . |
1111120-40-1 | 95% | 5g |
€1159.00 | 2025-04-22 |
5-(3-chloro-5-fluorophenyl)-2-hydroxybenzaldehyde Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 5-(3-chloro-5-fluorophenyl)-2-hydroxybenzaldehyde
Recent Advances in the Study of 5-(3-chloro-5-fluorophenyl)-2-hydroxybenzaldehyde (CAS: 1111120-40-1) in Chemical Biology and Pharmaceutical Research
The compound 5-(3-chloro-5-fluorophenyl)-2-hydroxybenzaldehyde (CAS: 1111120-40-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the role of 5-(3-chloro-5-fluorophenyl)-2-hydroxybenzaldehyde as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the presence of both chloro and fluoro substituents on the phenyl ring, make it a versatile building block for the development of targeted therapies. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives of 5-(3-chloro-5-fluorophenyl)-2-hydroxybenzaldehyde in modulating the activity of protein kinases implicated in cancer progression. The study reported a significant reduction in tumor growth in preclinical models, suggesting the compound's potential as a lead candidate for anticancer drug development. Further mechanistic studies revealed that these derivatives selectively inhibit kinase activity by binding to allosteric sites, thereby minimizing off-target effects.
Another area of interest is the compound's application in neurodegenerative disease research. A recent publication in ACS Chemical Neuroscience explored the neuroprotective effects of 5-(3-chloro-5-fluorophenyl)-2-hydroxybenzaldehyde derivatives. The study found that these compounds exhibit potent antioxidant properties and can mitigate oxidative stress in neuronal cells, a key factor in the pathogenesis of diseases such as Alzheimer's and Parkinson's. These findings open new avenues for the development of neuroprotective agents.
The synthesis and optimization of 5-(3-chloro-5-fluorophenyl)-2-hydroxybenzaldehyde have also been a focus of recent research. Advanced synthetic methodologies, including microwave-assisted and flow chemistry techniques, have been employed to improve yield and purity. These innovations not only enhance the scalability of production but also reduce environmental impact, aligning with the principles of green chemistry.
In conclusion, 5-(3-chloro-5-fluorophenyl)-2-hydroxybenzaldehyde (CAS: 1111120-40-1) represents a promising scaffold in drug discovery, with applications spanning oncology, neurology, and beyond. Continued research into its derivatives and mechanisms of action will likely yield further breakthroughs, solidifying its role in the future of pharmaceutical development.
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